Cas no 21573-10-4 (1-Cyclopropyl-1,3-butanedione)

• Product Name: 1-Cyclopropyl-1,3-butanedione
• CAS No: 21573-10-4
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD00511094
• CID: 51813
• PubChem ID: 11018869
• Update Time: 2025-09-24

1-Cyclopropyl-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropylbutane-1,3-dione
• ACETOACETYL CYCLOPROPANE
• 1-CYCLOPROPYL-1,3-BUTANEDIONE
• 1-Cyclopropyl-1,3-Butandione
• 1-cyclopropyl-1,3-butanedione(SALTDATA: FREE)
• 1,3-Butanedione, 1-cyclopropyl-
• 1-cyclopropyl-butane-1,3-dione
• zlchem 1163
• PubChem21009
• KSC492M0D
• 1-cyclopropylbutan-1,3-dione
• 4-cyclopropylbutan-2,4-dione
• 4-cyclopropyl-2,4-butanedione
• ZLD0632
• KLCGMDWRXACELA-UHFFFAOYSA-N
• BCP23092
• EBD10677
• RP08874
• CJ-
• O10401
• AKOS009265119
• 21573-10-4
• 1-Cyclopropyl-1,3-butanedione, AldrichCPR
• SY033750
• A815490
• DTXSID40452004
• AM20090193
• BB 0262839
• SCHEMBL221424
• EN300-70179
• CS-W006361
• FT-0659532
• 1-Cyclopropylbutane-1 pound not3-dione
• Q-103240
• AS-11349
• MFCD00511094
• DB-002234
• ALBB-016448
• 1-Cyclopropyl-1,3-butanedione

• MDL： MFCD00511094
• Inchi： 1S/C7H10O2/c1-5(8)4-7(9)6-2-3-6/h6H,2-4H2,1H3
• InChI Key： KLCGMDWRXACELA-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1CC1

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 0.3

Experimental Properties

• Density: 1.1
• Boiling Point: 198.5°C at 760 mmHg
• Flash Point: 198.5 °C at 760 mmHg
• Refractive Index: 1.476
• PSA: 34.14000
• LogP: 0.94460

1-Cyclopropyl-1,3-butanedione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature